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Compound of Interest

Compound Name: Carbon-13C disulfide
CAS No.: 30860-31-2
Cat. No.: B1366805
Get Quote
. J

Executive Summary
Purchasing 99 atom %
Carbon Disulfide (

) is not a standard catalog transaction; it is the acquisition of a volatile, neurotoxic, and high-
value isotopic synthon. This reagent is the primary vehicle for introducing a carbon-13 label into
thiocarbonyl positions, essential for synthesizing labeled dithiocarbamates, heterocycles, and
thioureas used in metabolic tracing and quantitative NMR studies.

This guide moves beyond basic product listings to provide a validated workflow for sourcing,
handling, and applying

in drug development. It prioritizes isotopic integrity, operator safety, and regulatory compliance.

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)
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To ensure experimental reproducibility, the material must meet specific CQAs. "Purity” in this

context is bifurcated into Isotopic Enrichment and Chemical Purity.

The Specification Matrix

Attribute

Specification Requirement

Rationale for Drug
Development

Isotopic Enrichment

Essential for quantitative Mass
Spectrometry (MS) to avoid
overlap with natural

abundance envelopes (

VS

).

Chemical Purity

(GCIFID)

Sulfur contaminants (e.g.,
elemental sulfur) can poison
metal catalysts (Pd, Cu) used

in downstream cross-coupling.

Form

Liquid (Neat)

High volatility (bp 46°C)
requires handling as a neat
liquid to minimize solvent
interference.

Molecular Weight

77.13 g/mol

Distinct from natural

(76.14 g/mol). Critical for

stoichiometry calculations.

CAS Number

30860-31-2

Do not confuse with unlabeled

(75-15-0).[1][2][3]

Packaging

Break-seal Ampoule

Mandatory. Septum-capped
vials leak highly volatile

over time, altering isotopic
concentration and creating

safety hazards.
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Impurity Profile Awareness

o Sulfur Oxides (

): Trace oxidation products if packaged poorly. Can lead to side reactions with amines.

 : Hydrolysis product if exposed to moisture. Highly toxic and interferes with nucleophilic
substitutions.

Part 2: Strategic Sourcing & Vendor Evaluation
The supply chain for

is constrained by hazardous shipping regulations (IATA Forbidden on Passenger Aircraft).

Validated Suppliers

o Cambridge Isotope Laboratories (CIL): Product Code CLM-730. Industry standard for break-
seal packaging.

o Sigma-Aldrich (Merck): Product Code 30860-31-2. Often re-distributed; verify Certificate of
Analysis (CoA) origin.

« |soLife / Eurisotop: European alternatives ensuring faster ground transport within EU.

The Procurement Decision Logic

Safety Protocol Validated?

Place Order (Hazmat Ground)

Click to download full resolution via product page

Figure 1: Decision workflow for procuring volatile isotopic reagents.

Part 3: Applications & Mechanistic Insight
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The primary utility of

in drug development is the synthesis of

-labeled dithiocarbamates and heterocycles (e.g., thiazoles, oxadiazoles).

Core Workflow: Synthesis of -Dithiocarbamates

This reaction is the gold standard for validating the reagent's quality. It involves the nucleophilic
attack of a secondary amine on the electrophilic

center.

Protocol:
e Setup: Flame-dry a 10 mL Schlenk flask under Argon.
o Reagent Transfer: Cool the
ampoule to -78°C (dry ice/acetone) before opening to prevent flash vaporization.
» Reaction:
o Add Secondary Amine (1.0 eq) and Base (

or
, 1.2 eq) in DMF.

o Cannulate
(1.1 eq) slowly into the mixture at 0°C.

o Observation: A color change (often yellow/orange) indicates formation of the
dithiocarbamate anion.

o Trapping: Add Alkyl Halide (e.g., Mel) to generate the stable ester if not using the salt
directly.

Mechanistic Pathway Visualization

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nucleophilic Attack

Secondary Amine
(Nu:)

13Cs2
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[R2N-13CS2]-

Trapping (R-X) / Salt Formation >
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Figure 2: Nucleophilic addition mechanism for generating

-labeled scaffolds.

Part 4: Safety, Handling & Storage (The "Self-
Validating" System)

is a PBT (Persistent, Bioaccumulative, Toxic) substance and a neurotoxin. The following
protocol ensures operator safety and reagent stability.

The "Cold-Open" Protocol

e Never open a

ampoule at room temperature. The internal pressure can cause spraying of the neurotoxic
liquid.

o Step 1: Freeze ampoule in liquid nitrogen or dry ice/acetone for 5 minutes.

e Step 2: Score the neck and snap open inside a functioning fume hood.

o Step 3: Use a gas-tight syringe or cannula for transfer.

Storage Integrity

e Temperature: Store at 2°C to 8°C.

e Secondary Containment: Store the primary container inside a shatterproof jar with activated
carbon sachets to absorb minor leaks.
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o Shelf Life: 2 years if sealed; <1 month if transferred to a septum vial (septums degrade
rapidly in contact with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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